1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol

• Molecular Formula: C6H12N4O
• Molecular Weight: 156.19 g/mol
• IUPAC Name: 1-(3-amino-1,2,4-triazol-1-yl)-2-methylpropan-2-ol
• InChI: InChI=1S/C6H12N4O/c1-6(2,11)3-10-4-8-5(7)9-10/h4,11H,3H2,1-2H3,(H2,7,9)
• InChI Key: GJBNMUMKQJWULT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1C=NC(=N1)N)O

Description

1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol (CAS: 1853080-59-7) is a triazole-containing compound characterized by a 3-amino-substituted 1,2,4-triazole ring linked to a branched 2-methylpropan-2-ol moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol typically involves the cyclization of appropriate precursors. One common method includes the reaction of amidines with carboxylic acids, followed by cyclization with hydrazines . This one-pot approach is efficient and allows for the generation of a variety of triazole derivatives.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity. The scalability of the one-pot synthesis method makes it suitable for industrial applications.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The amino group can be reduced to form corresponding amines.

Substitution: The triazole ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium azide or halogenated compounds.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group may yield ketones, while substitution reactions on the triazole ring can introduce various functional groups.

Scientific Research Applications

1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol involves its interaction with molecular targets, such as enzymes or receptors. The triazole ring can form hydrogen bonds and other interactions with biological molecules, influencing their activity. This compound may inhibit specific enzymes by binding to their active sites, thereby modulating biochemical pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

The compound belongs to a class of 3-amino-1,2,4-triazole derivatives with variations in the alcohol chain. Key analogs include:

Compound Name	CAS Number	Alcohol Chain Structure	Key Differences
1-(3-Amino-1H-1,2,4-triazol-1-yl)propan-2-ol	209793-30-6	Linear propan-2-ol	Shorter chain, reduced steric bulk
1-(3-Amino-1H-1,2,4-triazol-1-yl)-3,3-dimethylbutan-2-ol	1864098-52-1	Branched dimethylbutan-2-ol	Increased hydrophobicity

Commercial Triazole Fungicides

Triazole fungicides like triadimefon and cyproconazole share the 1,2,4-triazole core but differ in substituents:

Compound	Structure Highlights	Applications	Key Contrasts with Query Compound
Triadimefon®	4-Chlorophenoxy, dimethylbutanone moiety	Agricultural antifungal	Non-amino triazole; ketone group enhances lipophilicity
Cyproconazole®	4-Chlorophenyl, cyclopropyl group	Crop protection against fungi	Bulky cyclopropyl group increases persistence in plants
Bitertanol®	Biphenyl-4-yloxy substituent	Broad-spectrum fungicide	Aromatic biphenyl group enhances UV stability

The query compound’s 3-amino group may improve water solubility and hydrogen-bonding capacity compared to non-amino triazoles, which could influence bioavailability and target binding .

Antifungal Activity and SAR Insights

• Role of the 3-Amino Group: Studies on analogs like 1-[(biarylmethyl)methylamino]-2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propan-2-ols demonstrate that amino groups enhance antifungal potency by interacting with fungal cytochrome P450 enzymes .
• Alcohol Chain Branching : Enantiomerically enriched 1-(β-hydroxypropyl)triazoles show that branching (e.g., 2-methylpropan-2-ol) improves enantioselective activity and pharmacokinetic profiles .

Isosteric Variations

• 1,2,3-Triazole vs. 1,2,4-Triazole: The compound 1-amino-3-(1H-1,2,3-triazol-1-yl)propan-2-ol (CAS: 477575-14-7) highlights that triazole ring isomerism affects binding affinity. 1,2,4-Triazoles generally exhibit stronger antifungal activity due to better steric compatibility with target enzymes .

Biological Activity

1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol (CAS Number: 1853080-59-7) is a compound belonging to the triazole class, which has garnered attention for its potential biological activities. This article aims to explore the biological activity of this compound through various studies, including its antimicrobial properties and mechanisms of action.

• Molecular Formula : C₆H₁₂N₄O
• Molecular Weight : 156.19 g/mol
• Structural Characteristics : The presence of the triazole ring and amino group is crucial for its biological activity.

Antimicrobial Activity

Research indicates that compounds containing the triazole moiety exhibit significant antimicrobial properties. The following table summarizes findings related to the antimicrobial activity of 1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol and related compounds:

Pathogen	MIC (µg/mL)	Reference
Staphylococcus aureus	8
Escherichia coli	16
Klebsiella pneumoniae	32
Acinetobacter baumannii	32
Enterococcus faecium	4

The Minimum Inhibitory Concentration (MIC) values indicate that this compound shows promising activity against several Gram-positive and Gram-negative bacteria, particularly Enterococcus faecium, which is known for its antibiotic resistance.

The mechanism by which 1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol exerts its antimicrobial effects is believed to involve interference with nucleic acid synthesis and disruption of cell wall integrity. The triazole ring may inhibit the biosynthesis of ergosterol in fungal membranes or similar pathways in bacteria, leading to cell death.

Study 1: ESKAPE Pathogens

A study evaluated the effectiveness of various triazole derivatives against ESKAPE pathogens—bacteria known for their resistance to antibiotics. The results highlighted that compounds similar to 1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol displayed lower MIC values compared to traditional antibiotics like ciprofloxacin, suggesting a potential role in treating resistant infections .

Study 2: Structure-Activity Relationship (SAR)

An investigation into the structure–activity relationship (SAR) of triazole derivatives revealed that modifications on the amino group significantly influenced antibacterial potency. The presence of an amino substituent at position three of the triazole ring was found to enhance activity against various pathogens .

Q & A

Q. How can researchers optimize the synthesis of 1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol to improve yield and purity?

Methodological Answer: The synthesis of triazole derivatives typically involves nucleophilic substitution or copper-catalyzed azide-alkyne cycloaddition (CuAAC) for regioselective triazole formation. For example, analogs like 1-(1H-1,2,4-triazol-1-yl)-propan-2-ol derivatives are synthesized by reacting triazole precursors with halogenated alcohols under reflux conditions in polar solvents (e.g., DMF or acetone). Purification via column chromatography and recrystallization can enhance purity. Yield optimization may require adjusting stoichiometry, reaction time, or catalyst loading (e.g., Cu(I) catalysts for click chemistry) .

Q. What spectroscopic techniques are most effective for confirming the structure of this compound?

Methodological Answer: Structural confirmation relies on a combination of techniques:

• 1H/13C NMR : To identify proton environments (e.g., methyl groups at δ ~1.2 ppm) and triazole ring carbons (δ ~150–160 ppm).
• IR Spectroscopy : To detect functional groups like -NH2 (stretching ~3300 cm⁻¹) and C-N in the triazole ring (~1600 cm⁻¹).
• Mass Spectrometry (MS) : High-resolution MS (HRMS) confirms molecular ion peaks and fragmentation patterns.
• Elemental Analysis : Validates empirical formulas (e.g., C, H, N content) .

Q. How should in vitro antifungal activity be evaluated for this compound?

Methodological Answer: Antifungal activity is assessed using broth microdilution assays (CLSI M27/M38 guidelines) against reference strains (e.g., Candida albicans, Aspergillus fumigatus). Minimum inhibitory concentrations (MICs) are determined by serial dilution (0.03–16 µg/mL). Positive controls (e.g., fluconazole) and solvent controls (DMSO) are essential. Pitfalls include poor solubility in aqueous media, which may require co-solvents like PEG-400 .

Advanced Research Questions

Q. What strategies are recommended for analyzing potential impurities or degradation products?

Methodological Answer: Impurity profiling uses HPLC-UV/MS with a C18 column and gradient elution (e.g., acetonitrile/water with 0.1% formic acid). For degradation studies, forced conditions (heat, light, acidic/alkaline hydrolysis) are applied. Structural elucidation of impurities (e.g., oxidation byproducts) employs LC-MS/MS and NMR. Pharmacopeial guidelines (e.g., USP) recommend thresholds (<0.1% for unknown impurities) .

Q. How can structure-activity relationship (SAR) studies be designed to explore the antifungal mechanism?

Methodological Answer: SAR studies involve synthesizing analogs with systematic substitutions (e.g., varying alkyl chains or aromatic groups on the triazole). Key parameters include:

• Lipophilicity : LogP values (calculated or experimental) correlate with membrane penetration.
• Target Binding : Docking studies (e.g., CYP51 enzyme in fungi) predict triazole interactions.
• Bioactivity Data : MICs and time-kill assays link structural features to potency. Statistical tools like PCA or QSAR models quantify SAR trends .

Q. What in vivo experimental designs are appropriate for assessing pharmacokinetics and toxicity?

Methodological Answer: Use randomized block designs with split-plot arrangements (e.g., dose-response as main plots, time points as subplots). In murine models, administer the compound orally/intravenously and collect plasma/tissue samples at intervals. LC-MS quantifies drug levels. Toxicity endpoints include liver/kidney function markers (AST, ALT, creatinine). Metabolite identification via UPLC-QTOF-MS .

Q. How do computational models aid in predicting the compound's interaction with fungal targets?

Methodological Answer: Molecular dynamics (MD) simulations and density functional theory (DFT) model binding to fungal lanosterol 14α-demethylase (CYP51). Docking software (AutoDock Vina, Schrödinger) predicts binding affinities (ΔG values) and key residues (e.g., heme coordination). Free-energy perturbation (FEP) calculations refine SAR predictions. Validate models with mutagenesis studies .